Cas no 107504-07-4 (methyl 5-fluoropyridine-2-carboxylate)

• Product Name: methyl 5-fluoropyridine-2-carboxylate
• CAS No: 107504-07-4
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD11845630
• CID: 127582
• PubChem ID: 23053520
• Update Time: 2025-05-21

methyl 5-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoropicolinate
• 2-PYRIDINECARBOXYLIC ACID,5-FLUORO-,METHYL ESTER
• C7H6FNO2
• methyl 5-fluoropyridine-2-carboxylate
• 5-Fluoropyridine-2-carboxylic acid methyl ester
• 5-fluoro-2-pyridinecarboxylic acid methyl ester
• 2-Pyridinecarboxylicacid,5-fluoro-,methylester(9CI)
• 2-PYRIDINECARBOXYLIC ACID, 5-FLUORO-, METHYL ESTER
• 5-fluoro-pyridine-2-carboxylic acid methyl ester
• KCMBKUFSDZMQEM-UHFFFAOYSA-N
• STL557019
• BBL103209
• SB13519
• AB0072821
• ST24025428
• Z7177
• KS-
• F
• Methyl5-fluoropicolinate
• 2-Pyridinecarboxylicacid,5-fluoro-,methylester
• SCHEMBL424744
• MFCD11845630
• TS-02065
• J-510313
• DTXSID00630088
• SY096916
• AMY6520
• Methyl 5-Fluoro-2-Pyridinecarboxylate
• 107504-07-4
• AKOS006344034
• FT-0731453
• A895432
• CS-0018830
• DB-083253

• MDL： MFCD11845630
• Inchi： 1S/C7H6FNO2/c1-11-7(10)6-3-2-5(8)4-9-6/h2-4H,1H3
• InChI Key： KCMBKUFSDZMQEM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OC)C=C1

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.2±20.0 ºC (760 Torr),
• Flash Point: 85.1±21.8 ºC,
• Refractive Index: 1.49
• Solubility: Slightly soluble (9.2 g/l) (25 º C),
• PSA: 39.19000
• LogP: 1.00730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-fluoropyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-Fluoropyridine-2-carboxylate (CAS: 107504-07-4) in Chemical Biology and Pharmaceutical Research

Methyl 5-fluoropyridine-2-carboxylate (CAS: 107504-07-4) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The presence of the fluorine atom and the carboxylate ester group in its structure enhances its reactivity and makes it a valuable building block for the development of novel pharmaceuticals.

Recent studies have highlighted the role of methyl 5-fluoropyridine-2-carboxylate in the synthesis of kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders. For instance, researchers have utilized this compound to develop potent and selective inhibitors of protein kinases, which play a pivotal role in cell signaling pathways. The fluorinated pyridine core of the molecule contributes to improved binding affinity and metabolic stability, making it an attractive scaffold for drug design.

In addition to its applications in kinase inhibitor development, methyl 5-fluoropyridine-2-carboxylate has also been employed in the synthesis of agrochemicals and other specialty chemicals. Its unique chemical properties, such as its ability to undergo nucleophilic substitution reactions, make it a versatile reagent in organic synthesis. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and sustainable synthetic routes.

One of the notable breakthroughs involving this compound is its use in the development of next-generation antiviral agents. Researchers have demonstrated that derivatives of methyl 5-fluoropyridine-2-carboxylate exhibit promising activity against RNA viruses, including those responsible for emerging infectious diseases. These findings underscore the potential of this compound in addressing global health challenges.

Despite its promising applications, challenges remain in the large-scale production and optimization of methyl 5-fluoropyridine-2-carboxylate-based compounds. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity, as well as exploring novel applications in targeted drug delivery systems. Collaborative research between academia and industry is expected to drive further innovations in this area.

In conclusion, methyl 5-fluoropyridine-2-carboxylate (CAS: 107504-07-4) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in therapeutic development make it a compound of significant interest. Ongoing research aims to unlock new applications and optimize its use in drug discovery, paving the way for future advancements in the field.